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Compound of Interest

Compound Name: beta-Terpinyl acetate

Cat. No.: B158437 Get Quote

Essential Safety and Handling Guide for beta-
Terpinyl Acetate
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling beta-Terpinyl acetate
in a laboratory setting. It outlines the necessary personal protective equipment (PPE), safe

operational procedures, and proper disposal methods to ensure the safety of researchers,

scientists, and drug development professionals.

Important Note on Chemical Identity: Safety data for "Terpinyl acetate" can be inconsistent

across suppliers, with different CAS numbers (e.g., 10198-23-9, 80-26-2, 8007-35-0) and

varying hazard classifications reported. This may be due to the substance being a mixture of

isomers. It is imperative to always consult the specific Safety Data Sheet (SDS) provided by

your supplier for the exact material you are using.

Key Safety Data Summary
The following table summarizes the key quantitative safety data for beta-Terpinyl acetate.

Note that these values may vary depending on the specific isomer or mixture.
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Property Value Citation(s)

Physical State Liquid [1]

Appearance Colorless to pale yellow

Molecular Formula C₁₂H₂₀O₂

Molecular Weight 196.29 g/mol [1]

Flash Point
> 93.3 °C (> 200 °F) (Closed

Cup)
[2]

Boiling Point
Approximately 236-237 °C at

760 mmHg

Density
Approximately 0.94 g/mL at 25

°C

Hazards

Skin irritation, serious eye

irritation, may cause

respiratory irritation. Toxic to

aquatic life with long-lasting

effects.

[3]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling beta-Terpinyl acetate. The

following PPE is recommended to minimize exposure.

Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields conforming to EN166 (EU) or NIOSH

(US) standards.

If there is a significant splash hazard, a face shield should be worn in addition to safety

goggles.

Hand Protection:
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Due to conflicting data on glove compatibility for acetate esters, it is crucial to consult the

glove manufacturer's resistance chart for "Terpinyl acetate" or similar chemicals.

While nitrile gloves are commonly used in laboratories, some sources indicate they are not

recommended for prolonged contact with acetates[4].

Butyl rubber or Viton™ gloves may offer better protection for extended handling.

Always inspect gloves for any signs of degradation before use and dispose of them

immediately if contaminated. Use proper glove removal technique to avoid skin contact.

Body Protection:

Wear a standard laboratory coat. For larger quantities or procedures with a higher risk of

splashing, a chemically resistant apron or suit is recommended.

Ensure legs and feet are covered with long pants and closed-toe shoes.

Respiratory Protection:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of vapors.

If a fume hood is not available or if engineering controls are insufficient, use a NIOSH-

approved air-purifying respirator with an organic vapor (OV) cartridge[5].

If eye irritation is a concern, a full-facepiece respirator is required[6].

Operational and Disposal Plan
Adherence to a strict operational protocol is essential for safety. The following workflow outlines

the key steps from preparation to disposal.
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1. Preparation

2. Handling

3. Cleanup

4. Disposal

Preparation Handling & Experimentation Cleanup & Decontamination Waste Disposal Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare ventilated workspace
(e.g., Chemical Fume Hood)

Review supplier-specific
Safety Data Sheet (SDS)

Weigh/handle compound,
avoiding vapor generation

Perform experiment in
 a designated area

Decontaminate surfaces
 with appropriate solvent

Clean glassware and
 equipment

Collect all liquid and solid waste
 in a labeled, sealed container

Dispose of waste through a
 licensed disposal company

Click to download full resolution via product page

Caption: Safe handling workflow for beta-Terpinyl acetate.
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Experimental Protocols
Spill Cleanup Procedure:

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

such as vermiculite, dry sand, or earth. Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material and place it into a designated, labeled,

and sealed container for hazardous waste disposal.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

Disposal Protocol:

Do not dispose of beta-Terpinyl acetate down the drain. It is toxic to aquatic life and such

disposal is prohibited[7][8].

Collect all waste, including contaminated absorbent materials and disposable PPE, in a

clearly labeled, sealed container.

Arrange for the disposal of the hazardous waste through a licensed and certified waste

disposal service in accordance with all local, state, and federal regulations[9].

By adhering to these safety protocols, laboratory professionals can minimize the risks

associated with handling beta-Terpinyl acetate and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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